Cas no 99508-95-9 (3-(2-deoxy-beta-D-erythro-pentofuranosyl)-6,7-dihydroxy-3,4,6,7-tetrahydro-9H-imidazo[1,2-a]purin-9-one)

• Product Name: 3-(2-deoxy-beta-D-erythro-pentofuranosyl)-6,7-dihydroxy-3,4,6,7-tetrahydro-9H-imidazo[1,2-a]purin-9-one
• CAS No: 99508-95-9
• MF: C₁₂H₁₅N₅O₆
• MW: 325.277402162552
• CID: 1992171
• PubChem ID: 188575
• Update Time: 2025-04-21

3-(2-deoxy-beta-D-erythro-pentofuranosyl)-6,7-dihydroxy-3,4,6,7-tetrahydro-9H-imidazo[1,2-a]purin-9-one Chemical and Physical Properties

Names and Identifiers

• 3-(2-deoxy-beta-D-erythro-pentofuranosyl)-6,7-dihydroxy-3,4,6,7-tetrahydro-9H-imidazo[1,2-a]purin-9-one
• 6,7-dihydroxy-3-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-6,7-dihydro-4H-imidazo[1,2-a]purin-9-one
• DTXSID30912662
• SCHEMBL4657223
• 9H-Imidazo(1,2-a)purin-9-one, 3-(2-deoxy-beta-D-erythro-pentofuranosyl)-3,4,6,7-tetrahydro-6,7-dihydroxy-
• 99508-95-9
• 3-(2-Deoxypentofuranosyl)-6,7-dihydroxy-3,5,6,7-tetrahydro-9H-imidazo[1,2-a]purin-9-one

• Inchi： 1S/C12H15N5O6/c18-2-5-4(19)1-6(23-5)16-3-13-7-8(16)14-12-15-9(20)11(22)17(12)10(7)21/h3-6,9,11,18-20,22H,1-2H2,(H,14,15)/t4-,5+,6+,9?,11?/m0/s1
• InChI Key： JHERHCNYUORGNY-KYEUBIKSSA-N
• SMILES： O1[C@H](CO)[C@H](C[C@@H]1N1C=NC2C(N3C(=NC1=2)NC(C3O)O)=O)O

Computed Properties

• Exact Mass: 325.10223322g/mol
• Monoisotopic Mass: 325.10223322g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 546
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 153Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Nucleoside and nucleotide analogues Nucleoside and nucleotide analogues
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Nucleoside and nucleotide analogues